![molecular formula C17H16N4O4S B3936341 N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide](/img/structure/B3936341.png)
N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide
Overview
Description
N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound has been found to have significant effects on biochemical and physiological processes, making it a promising candidate for further research and development.
Mechanism of Action
The mechanism of action of N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide A involves several pathways, including the inhibition of NF-kappaB signaling, the modulation of MAPK signaling, and the activation of the Nrf2-Keap1 pathway. These pathways are involved in various cellular processes, including cell growth, inflammation, and oxidative stress, making N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide A a promising candidate for further study in these areas.
Biochemical and Physiological Effects:
N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide A has been found to have significant effects on various biochemical and physiological processes, including the inhibition of cancer cell growth, the reduction of inflammation and oxidative stress, and the protection of neurons from damage. These effects are mediated through the various pathways involved in the mechanism of action of N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide A, making it a promising candidate for further study and development.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide A in lab experiments is its well-defined mechanism of action, which allows for targeted study of its effects on specific pathways and cellular processes. However, one of the limitations of using N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide A is its relatively low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study and development of N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide A, including the investigation of its potential use in combination with other drugs for cancer treatment, the study of its effects on other neurological diseases such as Parkinson's disease, and the development of more soluble forms of the compound for easier administration in experiments. Additionally, further study of the specific pathways involved in the mechanism of action of N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide A could lead to the development of more targeted treatments for various diseases.
Scientific Research Applications
N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide A has been studied for its potential use in various scientific research applications, including cancer research, inflammation research, and neurological research. In cancer research, N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide A has been found to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for further study as a potential cancer treatment. In inflammation research, N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide A has been found to reduce inflammation and oxidative stress, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis. In neurological research, N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-4-methyl-3-nitrobenzamide A has been found to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's disease.
properties
IUPAC Name |
N-[(4-acetamidophenyl)carbamothioyl]-4-methyl-3-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O4S/c1-10-3-4-12(9-15(10)21(24)25)16(23)20-17(26)19-14-7-5-13(6-8-14)18-11(2)22/h3-9H,1-2H3,(H,18,22)(H2,19,20,23,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNYYHBDKOOZBOO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)C)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4-acetamidophenyl)carbamothioyl]-4-methyl-3-nitrobenzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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